Cas no 1269781-13-6 ((1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE)

• Product Name: (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE
• CAS No: 1269781-13-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5590469
• PubChem ID: 28108373
• Update Time: 2025-10-28

(1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE
• (S)-1-(2,5-dimethylphenyl)-2-methoxyethan-1-amine
• Benzenemethanamine, α-(methoxymethyl)-2,5-dimethyl-, (αS)-
• Y12923
• 1269781-13-6

• Inchi： 1S/C11H17NO/c1-8-4-5-9(2)10(6-8)11(12)7-13-3/h4-6,11H,7,12H2,1-3H3/t11-/m1/s1
• InChI Key： OMHXOYQQRWBJGZ-LLVKDONJSA-N
• SMILES： N[C@@H](C1=CC(C)=CC=C1C)COC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 271.3±35.0 °C(Predicted)
• pka: 9.12±0.10(Predicted)

Additional information on (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE

Compound Introduction: (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE (CAS No. 1269781-13-6)

The compound (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE, identified by its CAS number 1269781-13-6, is a specialized organic molecule with significant applications in the field of pharmaceutical research and chemical synthesis. This amine derivative, characterized by its chiral center and aromatic substituents, has garnered attention due to its structural complexity and potential biological activity.

In the realm of medicinal chemistry, the stereochemistry of amine compounds plays a pivotal role in determining their pharmacological properties. The (1S) configuration of this compound suggests a specific spatial arrangement of atoms, which can influence its interaction with biological targets. Such stereochemical precision is often critical in the development of drugs, where enantiomeric differences can lead to vastly different therapeutic outcomes.

The presence of both 2,5-DIMETHYLPHENYL and METHOXYETHYL groups in the molecular structure contributes to the compound's unique chemical profile. The dimethylphenyl moiety introduces rigidity and lipophilicity, while the methoxyethyl group adds a degree of polarity and solubility. These features make the compound a versatile building block for further chemical modifications and derivatization, enabling researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry have enhanced our ability to predict the biological activity of such compounds. Molecular modeling studies suggest that (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE may exhibit interactions with various enzymes and receptors, making it a promising candidate for drug discovery. Specifically, its structural features are reminiscent of known bioactive molecules that have shown efficacy in treating neurological disorders and inflammatory conditions.

One of the most intriguing aspects of this compound is its potential role in asymmetric synthesis. The chiral center present in its structure allows for the development of enantioselective catalysts and reagents, which are essential for producing enantiomerically pure drugs. Such purity is crucial for minimizing side effects and maximizing therapeutic efficacy. Researchers are exploring novel methodologies to harness this property for large-scale synthesis.

The chemical stability of (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE is another critical factor to consider. Studies indicate that under controlled conditions, the compound remains stable, making it suitable for long-term storage and transportation. However, exposure to extreme temperatures or acidic environments may lead to degradation, necessitating careful handling protocols during synthesis and experimentation.

In conclusion, the compound (1S)-1-(2,5-DIMETHYLPHENYL)-2-METHOXYETHYLAMINE (CAS No. 1269781-13-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its potential biological activity, make it a valuable asset in drug development efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing complex medical challenges.